molecular formula C23H23F2N3O3S B2374069 2-((1-(4-(difluoromethoxy)phenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone CAS No. 1226437-52-0

2-((1-(4-(difluoromethoxy)phenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

Cat. No.: B2374069
CAS No.: 1226437-52-0
M. Wt: 459.51
InChI Key: OKRXCRRQSZQEJV-UHFFFAOYSA-N
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Description

2-((1-(4-(difluoromethoxy)phenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H23F2N3O3S and its molecular weight is 459.51. The purity is usually 95%.
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Scientific Research Applications

Luminescent Material Development

One study details the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, showcasing their application in creating luminescent materials. These compounds exhibit remarkable Stokes' shift ranges and can be tuned for quantum yields in solution, indicating their potential in developing low-cost luminescent materials for various applications (Volpi et al., 2017).

Conductive Polymer Synthesis

Another application area is in the synthesis of conducting polymers based on thiophene-pyrrole derivatives. These polymers, synthesized through chemical and electrochemical polymerization, demonstrate significant electrical conductivity and thermal stability, suggesting their utility in electronic materials (Pandule et al., 2014).

Antiviral Research

Research into the antiviral activities of certain heterocyclic compounds, including imidazolyl derivatives, highlights their potential in drug development. These studies involve the synthesis of novel compounds and testing their efficacy against viruses, which could be an area of application for the specified compound (Attaby et al., 2006).

Properties

IUPAC Name

2-[1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23F2N3O3S/c1-30-18-8-4-16(5-9-18)20-14-26-23(32-15-21(29)27-12-2-3-13-27)28(20)17-6-10-19(11-7-17)31-22(24)25/h4-11,14,22H,2-3,12-13,15H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKRXCRRQSZQEJV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)F)SCC(=O)N4CCCC4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23F2N3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

459.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.